![molecular formula C18H15NO3S2 B5303587 5-(2-hydroxybenzylidene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5303587.png)
5-(2-hydroxybenzylidene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-hydroxybenzylidene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound is commonly referred to as "HMTT" and belongs to the thiazolidinone family of compounds.
Mechanism of Action
The mechanism of action of HMTT is not fully understood. However, studies have shown that HMTT exerts its effects by modulating various signaling pathways and enzymes involved in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that HMTT exhibits various biochemical and physiological effects. HMTT has been shown to inhibit the growth of cancer cells, reduce inflammation, inhibit bacterial and viral growth, and improve glucose metabolism.
Advantages and Limitations for Lab Experiments
HMTT has several advantages for lab experiments. It is readily available, stable, and easy to synthesize. However, HMTT has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of HMTT. Further studies are needed to fully understand the mechanism of action of HMTT. Additionally, studies are needed to determine the optimal dosage and administration route for HMTT in various diseases. Furthermore, studies are needed to investigate the potential side effects of HMTT and its long-term safety profile. Finally, studies are needed to investigate the potential synergistic effects of HMTT with other compounds in various diseases.
Synthesis Methods
The synthesis of HMTT involves the condensation reaction between 2-hydroxybenzaldehyde and 4-methoxybenzyl isothiocyanate in the presence of a base. The reaction yields HMTT as a yellow crystalline solid.
Scientific Research Applications
HMTT has been studied for its potential therapeutic applications in various diseases. Studies have shown that HMTT exhibits anti-inflammatory, anti-cancer, anti-bacterial, anti-viral, and anti-diabetic properties.
properties
IUPAC Name |
(5Z)-5-[(2-hydroxyphenyl)methylidene]-3-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO3S2/c1-22-14-8-6-12(7-9-14)11-19-17(21)16(24-18(19)23)10-13-4-2-3-5-15(13)20/h2-10,20H,11H2,1H3/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHLRZJUPPJIZBA-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=CC=C3O)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=CC=C3O)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5Z)-5-(2-hydroxybenzylidene)-3-(4-methoxybenzyl)-2-thioxo-1,3-thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.